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Compound of Interest

Compound Name: XX-650-23

Cat. No.: B1683420 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

XX-650-23 is a small molecule inhibitor of the transcription factor CREB (cAMP response

element-binding protein) that functions by disrupting the interaction between CREB and its

coactivator, CBP (CREB-binding protein). This disruption leads to the downregulation of CREB

target genes, inducing apoptosis and cell cycle arrest. It has shown efficacy in acute myeloid

leukemia (AML) models.[1][2] Proper dissolution and handling of XX-650-23 are critical for

accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for preparing stock solutions of XX-650-23 due to its high solvating power for organic

molecules. This document provides a detailed protocol for the preparation of XX-650-23 stock

solutions in DMSO.

Chemical Properties of XX-650-23

A summary of the key chemical properties of XX-650-23 is provided in the table below. This

information is essential for calculating the required mass for stock solution preparation.
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Property Value Reference

Molecular Formula C18H12N2O2 [1][3][4]

Molecular Weight 288.30 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [3][4]

Stated Solubility in DMSO 80 mg/mL (277.49 mM) [2]

Experimental Protocol: Dissolving XX-650-23 in
DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of XX-650-23 in DMSO.

This concentration is commonly used for in vitro experiments.

Materials

XX-650-23 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling XX-650-23 and DMSO.
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Handle XX-650-23 powder in a chemical fume hood to avoid inhalation.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for XX-650-23 and DMSO before starting the

procedure.

Procedure

Determine the required mass of XX-650-23:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 288.30 g/mol x 1000 mg/g

Mass (mg) = 2.883 mg

Therefore, weigh out 2.883 mg of XX-650-23 powder.

Aliquot DMSO:

Add 1 mL of anhydrous DMSO to a sterile microcentrifuge tube.

Dissolve XX-650-23 in DMSO:

Carefully add the weighed XX-650-23 powder to the microcentrifuge tube containing

DMSO.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved. If particulates are

still visible, continue vortexing. Sonication can also be used to aid dissolution.[2]

Storage of Stock Solution:
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For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1][2][4]

Preparation of Working Solutions

To prepare a working solution for cell-based assays, the 10 mM DMSO stock solution should

be further diluted in the appropriate cell culture medium. For example, to prepare a 10 µM

working solution in 1 mL of media:

Take 1 µL of the 10 mM stock solution and add it to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or inversion.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

Workflow Diagram
The following diagram illustrates the workflow for preparing a stock solution of XX-650-23 in

DMSO.
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Workflow for Preparing XX-650-23 Stock Solution

Preparation

Dissolution

Storage

1. Weigh XX-650-23 Powder

3. Combine Powder and DMSO

2. Aliquot DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot into smaller volumes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of XX-650-23 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. XX-650-23 | Epigenetic Reader Domain | Apoptosis | TargetMol [targetmol.com]
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4. XX-650-23 supplier | CAS No 117739-40-9| CREB Inhibitor | AOBIOUS [aobious.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of XX-650-
23 Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683420#protocol-for-dissolving-xx-650-23-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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